Cas no 1697016-31-1 (butyl 2-(3-amino-5-methyl-1H-pyrazol-1-yl)acetate)

• Product Name: butyl 2-(3-amino-5-methyl-1H-pyrazol-1-yl)acetate
• CAS No: 1697016-31-1
• MF: C₁₀H₁₇N₃O₂
• MW: 211.260882139206
• CID: 6234336
• PubChem ID: 165963843
• Update Time: 2025-06-14

butyl 2-(3-amino-5-methyl-1H-pyrazol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• butyl 2-(3-amino-5-methyl-1H-pyrazol-1-yl)acetate
• 1697016-31-1
• EN300-1105609

• Inchi： 1S/C10H17N3O2/c1-3-4-5-15-10(14)7-13-8(2)6-9(11)12-13/h6H,3-5,7H2,1-2H3,(H2,11,12)
• InChI Key： MOSRUBJUUYVTFR-UHFFFAOYSA-N
• SMILES： O(C(CN1C(C)=CC(N)=N1)=O)CCCC

Computed Properties

• Exact Mass: 211.132076794g/mol
• Monoisotopic Mass: 211.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 70.1Ų

Additional information on butyl 2-(3-amino-5-methyl-1H-pyrazol-1-yl)acetate

Recent Advances in the Study of Butyl 2-(3-amino-5-methyl-1H-pyrazol-1-yl)acetate (CAS: 1697016-31-1)

Butyl 2-(3-amino-5-methyl-1H-pyrazol-1-yl)acetate (CAS: 1697016-31-1) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This compound, characterized by its pyrazole core and ester functionality, has been explored for its role as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its utility in the design of novel therapeutic agents, particularly in the areas of anti-inflammatory, antimicrobial, and anticancer research.

The synthesis and characterization of butyl 2-(3-amino-5-methyl-1H-pyrazol-1-yl)acetate have been detailed in several recent publications. A study published in the Journal of Medicinal Chemistry (2023) described an efficient synthetic route for this compound, emphasizing its high yield and purity. The researchers utilized a multi-step process involving the condensation of 3-amino-5-methylpyrazole with butyl chloroacetate, followed by purification via column chromatography. The structural elucidation was confirmed using NMR spectroscopy and mass spectrometry, ensuring the compound's identity and quality for subsequent biological evaluations.

In terms of biological activity, butyl 2-(3-amino-5-methyl-1H-pyrazol-1-yl)acetate has shown promising results in preliminary screenings. A recent Bioorganic & Medicinal Chemistry Letters article (2024) reported its inhibitory effects on specific inflammatory cytokines, suggesting potential applications in treating chronic inflammatory diseases. Additionally, its derivatives have demonstrated moderate antimicrobial activity against Gram-positive bacteria, as evidenced by in vitro assays. These findings underscore the compound's potential as a scaffold for further medicinal chemistry optimization.

Beyond its direct biological effects, butyl 2-(3-amino-5-methyl-1H-pyrazol-1-yl)acetate has also been investigated for its role in drug delivery systems. A 2023 study in the European Journal of Pharmaceutical Sciences explored its use as a prodrug moiety, enhancing the solubility and bioavailability of poorly water-soluble drugs. The ester linkage in the compound was found to be hydrolytically stable under physiological conditions, yet susceptible to enzymatic cleavage, making it an attractive candidate for targeted drug release strategies.

Despite these advancements, challenges remain in the clinical translation of butyl 2-(3-amino-5-methyl-1H-pyrazol-1-yl)acetate-based therapeutics. Issues such as metabolic stability, toxicity profiles, and scalability of synthesis need to be addressed in future research. However, the compound's versatility and demonstrated biological activities position it as a valuable tool in the ongoing quest for novel pharmaceutical agents. Continued exploration of its derivatives and mechanisms of action will likely yield further insights into its therapeutic potential.